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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

Executive Summary & Chemical Identity

2-(2-Chlorophenoxy)-N-ethylethanamine is a secondary amine building block typically used
in the synthesis of aryloxyalkylamine-class pharmaceuticals (e.g., analogs of antihypertensives
like Carvedilol or alpha-blockers like Tamsulosin). Its solubility behavior is governed by the
interplay between its lipophilic 2-chlorophenoxy tail and its ionizable secondary amine head.

Chemical Identity Table

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1532964#bc-rfq
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-2-2-chlorophenoxy-n-ethylethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

CAS Number 915921-75-4

IUPAC Name N-[2-(2-chlorophenoxy)ethyllethanamine
Molecular Formula C10H14CINO

Molecular Weight 199.68 g/mol

Physical State Viscous Oil (Free Base) / Solid (HCI Salt)
Predicted pKa ~9.2 — 9.8 (Secondary Amine)

Predicted LogP ~2.1 — 2.4 (Lipophilic)

Theoretical Solubility Profile

The solubility of this compound is highly pH-dependent due to the basic nitrogen atom. The
"Chlorine Effect" on the phenyl ring significantly increases lipophilicity compared to its methoxy-
analogs (e.g., 2-(2-methoxyphenoxy)ethylamine), reducing water solubility for the free base.

Predicted Solubility Matrix

Note: Values are derived from Structure-Property Relationship (SPR) analysis of homologous
phenoxyalkylamines.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Solvent Solubility Solubility (Salt Mechanistic
Solvent Class .
Example (Free Base) Form - HCI) Rationale
) Free base is
Aqueous High (>50 ]
Water (pH 7) Low (<1 mg/mL) hydrophobic; Salt
(Neutral) mg/mL) T
ionizes fully.
Protonation of
amine (
Aqueous (Acidic) 0.1 N HCI High (Miscible) High
) drives
dissolution.
H-bonding
capabilit
) Methanol / ] o ) P Y
Polar Protic High (Miscible) High matches both
Ethanol .
amine and ether
oxygen.
Excellent
) High (>100 ) solvation of
Polar Aprotic DMSO / DMF High )
mg/mL) polarizable
aromatic rings.
"Like dissolves
) Dichloromethane ) o like" for the
Chlorinated High (Miscible) Moderate
(DCM) chlorophenoxy
moiety.
Amine polarity
Hexane / o o -
Non-Polar Moderate Negligible limits solubility;
Heptane

Salt is insoluble.

Critical Process Logic: The "pH Swing" Effect

For isolation and purification, exploiting the solubility differential between the ionized and non-

ionized forms is the standard protocol.
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Figure 1: Purification logic utilizing the pH-dependent solubility switch of 2-(2-Chlorophenoxy)-
N-ethylethanamine.

Experimental Protocol: Solubility Determination

Since specific batch-to-batch variations (polymorphs for salts, purity for oils) affect exact
values, the following self-validating protocol is recommended for precise determination.

Method A: Visual Equilibrium (Tier 1 - Rapid Screen)

Objective: Determine approximate solubility range (Low/Moderate/High).
o Preparation: Place 10 mg of sample into a clear glass vial.
» Addition: Add solvent in stepwise increments: 100 pL, 400 pL, 500 pL (Total 1 mL).
» Observation: Vortex for 30 seconds after each addition.
o Dissolved at 100 pL: Solubility > 100 mg/mL.
o Dissolved at 1 mL: Solubility > 10 mg/mL.

o Undissolved at 1 mL: Solubility < 10 mg/mL.[1]

Method B: HPLC Saturation (Tier 2 - Quantitative)

Objective: Exact thermodynamic solubility for regulatory filing.
e Saturation: Add excess solid/oil to 2 mL solvent. Shake at 25°C for 24 hours.

o Filtration: Filter supernatant through a 0.45 um PTFE syringe filter (Use PVDF for aqueous).
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e Quantification: Analyze filtrate via HPLC-UV (Detection @ 270 nm for chlorophenoxy
chromophore).

e Calculation: Compare peak area against a standard curve of known concentration.
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Figure 2: Decision tree for solubility classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(2-Methoxyphenoxy)ethylamine | 1836-62-0 [chemicalbook.com]

2. 1-(2-chloroethoxy)-2-methoxybenzene (53815-60-4) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

¢ 3. 2-(3-Chlorophenoxy)ethylamine (6488-00-2) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

e 4. 1-(2-CHLOROETHOXY)-2-ETHOXYBENZENE (56842-04-7) - Chemical Safety, Models,
Suppliers, Regulation, and Patents - Chemchart [chemchart.com]

e 5. KR100345464B1 - Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCI salt -
Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 2-(2-
Chlorophenoxy)-N-ethylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1532964/docs#technical-guide-solubility-profiling-of-
2-2-chlorophenoxy-n-ethylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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